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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of borax (sodium

tetraborate) and its derivatives as effective flame retardants in various materials. This

document details the mechanisms of action, experimental protocols for application and testing,

and presents quantitative data to support its efficacy.

Introduction
Borax is a naturally occurring mineral that has been utilized as a flame retardant for centuries.

Its low cost, low toxicity, and effectiveness in reducing the flammability of a wide range of

materials make it a subject of ongoing research and application in material science. Borax is

particularly effective in treating cellulosic materials such as wood, cotton, and paper, as well as

in polymer formulations.[1][2][3] It functions through a combination of physical and chemical

mechanisms to inhibit combustion, suppress smoke formation, and promote charring.[1][3][4]

Mechanism of Action
The flame retardant properties of borax are attributed to several key actions that occur upon

heating:

Release of Water of Hydration: Hydrated forms of borax release water molecules when

heated. This endothermic process cools the material and dilutes the flammable gases in the

gas phase, inhibiting ignition and flame spread.[3][4]
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Formation of a Vitreous Protective Layer: Upon melting, borax forms a glassy, vitreous layer

on the surface of the material.[1][4] This layer acts as a thermal barrier, insulating the

underlying material from the heat source and limiting the diffusion of oxygen to the substrate.

[1][4]

Promotion of Char Formation: Borax acts as a catalyst in the dehydration of cellulosic

materials at lower temperatures, promoting the formation of a stable carbonaceous char.[1]

[5][6][7] This char layer is less combustible than the original material and further insulates the

substrate.

Synergistic Effects: Borax exhibits synergistic effects when combined with other flame

retardants, such as boric acid and phosphorus-containing compounds.[5][6][7][8][9][10][11]

Boric acid, for instance, suppresses glowing combustion (smoldering), while borax is more

effective at reducing flame spread.[5][6]

The following diagram illustrates the general mechanism of borax as a flame retardant.
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Experimental Protocols
This section details the protocols for applying borax as a flame retardant to various materials

and the standard methods for evaluating their fire-resistant properties.

Application of Borax to Materials
The following workflow outlines the general steps for treating materials with a borax-based

flame retardant solution.

1. Solution Preparation

3. Treatment

2. Material Preparation

4. Drying

5. Curing (Optional)

6. Post-Treatment Analysis
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General Workflow for Borax Treatment

3.1.1. Treatment of Cellulosic Materials (Wood & Cotton Fabric)

Protocol for Wood (Pressure Treatment):

Solution Preparation: Prepare an aqueous solution of borax and boric acid. A common

ratio is a 7:3 mixture of borax to boric acid by weight.[12] The concentration of the solution

will depend on the desired retention level in the wood.

Wood Preparation: The wood samples should be kiln-dried to a moisture content of 19%

or less for lumber and 15% or less for plywood.[13][14]

Pressure Treatment:

Place the wood samples in a treatment cylinder (retort).[13][15]

Apply an initial vacuum to remove air from the wood cells.[13][15]

Introduce the borax-boric acid solution into the cylinder.

Apply pressure (typically up to 150 psi) to force the solution into the wood structure.[14]

The duration of the pressure cycle depends on the wood species and dimensions.[13]

Drying: After treatment, the wood is removed from the retort and kiln-dried to a moisture

content of 19% or less for lumber and 15% or less for plywood.[13][14]

Protocol for Cotton Fabric (Dipping Method):

Solution Preparation: Prepare a solution of 7 parts borax and 3 parts boric acid in hot

water. For example, dissolve 7 ounces of borax and 3 ounces of boric acid in two quarts

of hot water. Allow the solution to cool before application.

Fabric Preparation: The cotton fabric should be washed and dried before treatment to

ensure proper absorption of the solution.[16]
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Treatment: Immerse the fabric in the cooled borax-boric acid solution and agitate gently

for approximately 5 minutes to ensure complete saturation.

Drying: Remove the fabric, pass it through a wringer to remove excess solution, and then

dry it horizontally on a frame in a well-ventilated area.

3.1.2. Incorporation of Borax into Polymers (Polyurethane Foam)

Protocol for Polyurethane Foam:

Component Preparation: Prepare the polyol, isocyanate, and any other additives (e.g.,

surfactants, catalysts) as per the specific foam formulation.

Borax Admixture: Boric acid can be directly admixed with the polyol component.[17] The

amount of boric acid can range from 10 to 100 parts by weight relative to the other

components.[17]

Mixing and Foaming:

Thoroughly mix the boric acid with the polyol and a low molecular weight compound

containing active hydrogen.[17]

Add the isocyanate and any catalysts to the mixture.[17]

Mix vigorously and allow the foaming reaction to proceed under ambient temperature

and pressure.[17] Blowing agents may be used if required.[17]

Flame Retardancy Testing Protocols
3.2.1. Limiting Oxygen Index (LOI) Test

The LOI test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture

that will support the flaming combustion of a material.

Standard: ASTM D2863

Apparatus: LOI apparatus consisting of a vertical glass chimney, gas flow meters, and an

ignition source.
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Specimen Preparation: Prepare specimens according to the standard, typically in the form of

a small bar or strip.

Procedure:

Place the specimen vertically in the glass chimney.

Introduce a mixture of oxygen and nitrogen into the chimney from the bottom.

Ignite the top of the specimen.

Observe the burning behavior. The oxygen concentration is systematically varied until the

minimum concentration that just supports combustion for a specified period or extent of

burning is determined.[18][19]

3.2.2. Cone Calorimetry Test

Cone calorimetry is a bench-scale test that measures various fire-related properties of a

material under a specific heat flux.

Standard: ISO 5660-1

Apparatus: Cone calorimeter, which includes a conical radiant heater, a load cell, an exhaust

system with gas analysis, and a spark igniter.

Specimen Preparation: Prepare flat specimens, typically 100 mm x 100 mm, with a thickness

not exceeding 50 mm.[20]

Procedure:

Mount the specimen horizontally on the load cell.

Expose the specimen to a predetermined level of radiant heat flux (e.g., 35 or 50 kW/m²).

A spark igniter is positioned above the specimen to ignite the evolved flammable gases.

During the test, continuously measure the heat release rate (HRR), mass loss rate, time to

ignition, and smoke production.[20]
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3.2.3. Fire-Tube Apparatus Test for Treated Wood

This test is specifically for evaluating the combustible properties of fire-retardant-treated wood.

Standard: ASTM E69

Apparatus: A fire-tube apparatus with a burner and a system for weighing the specimen

during the test.

Specimen Preparation: Prepare wood specimens of a specified size and condition them

before testing.

Procedure:

Place the specimen in the fire tube.

Apply a controlled flame to the bottom of the specimen for a specified duration.

Measure the percentage weight loss of the specimen during and after the flame exposure.

[1][4] Other parameters that can be recorded include the duration of flaming and afterglow,

and the temperature rise within the tube.[21]

Data Presentation
The following tables summarize the quantitative data on the flame retardant performance of

borax-treated materials from various studies.

Table 1: Limiting Oxygen Index (LOI) of Borax-Treated Materials
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Material Treatment LOI (%) Reference

Untreated Cotton None 18.4

Cotton Fabric
90 g/L BDA, 1 wash

cycle
36.1

Cotton Fabric
90 g/L BDA, 50 wash

cycles
30.3

Cotton Fabric 7:3 Borax:Boric Acid >26 [15]

Polyurethane Foam PEI/PSP/0.5% APB Self-extinguishing [22]

Polyurethane Foam PEI/PSP/2% APB Self-extinguishing [22]

* BDA: A durable flame retardant containing boron. ** PEI/PSP/APB: Polyethylenimine/Sodium

Hexametaphosphate/Ammonium Pentaborate coating.

Table 2: Cone Calorimetry Data for Borax-Treated Wood

Wood Type Treatment

Peak Heat
Release
Rate
(pHRR)
(kW/m²)

Total Heat
Released
(THR)
(MJ/m²)

Time to
Ignition (s)

Reference

Southern

Pine
Untreated ~300 ~75 ~20 [21]

Southern

Pine

Borax/Boric

Acid
~50 ~25 ~100 [21]

Basswood Untreated ~250 - - [7]

Basswood Boric Acid ~125 - - [7]

Basswood GUP ~100 - - [7]

Basswood
GUP + Boric

Acid
~50 - - [7]
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*** GUP: Guanylurea Phosphate

Table 3: Synergistic Effects of Borax with Other Flame Retardants

Material
Flame
Retardant
System

pHRR
Reduction
(%)

THR
Reduction
(%)

LOI
Increase
(%)

Reference

Wood Plastic

Composite

10% APP****

+ 5%

Borax/Boric

Acid

59 48 - [23]

Epoxy Resin

3% CP-

6B***** +

0.5%

MH******

- -
31.9 (from

~24)
[10]

**** APP: Ammonium Polyphosphate ***** CP-6B: Organic compound containing phosphorus,

nitrogen, and boron ****** MH: Magnesium Hydroxide

Conclusion
Borax and its derivatives are versatile and effective flame retardants for a variety of materials.

Their mechanisms of action, which include the release of water, formation of a protective glassy

layer, and promotion of char, contribute to their ability to reduce flammability, suppress smoke,

and inhibit combustion. The experimental protocols provided herein offer a foundation for

researchers to apply and evaluate borax-based flame retardants. The quantitative data clearly

demonstrates the significant improvements in fire resistance that can be achieved with borax
treatments, both alone and in synergy with other flame retardants. Further research into

durable borax formulations and their application in advanced composite materials holds

promise for developing even safer and more fire-resistant products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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